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Compound of Interest

Compound Name: 3,6-Dimethylpyrazine-2-thiol
CAS No.: 5788-49-8
Cat. No.: B1230316
Get Quote
. J

Introduction: The Architecture of Savory

3,6-Dimethylpyrazine-2-thiol (CAS: 5788-49-8) represents a high-impact class of sulfur-
containing pyrazines critical for authentic savory profile development. Unlike simple
alkylpyrazines (which provide "nutty" or "roasted" top notes), the introduction of a thiol (-SH)
group at the 2-position creates a dual-modal sensory effect: it bridges the gap between roasted
aromatics and meaty/brothy depth.

Found naturally in Katsuobushi (dried, fermented, and smoked skipjack tuna), this compound is
a key driver of the kokumi sensation—the feeling of "mouthfulness” and continuity in flavor—
making it an essential tool for formulating plant-based meat analogues, complex bouillons, and
high-fidelity savory snacks.

Key Chemical Identity
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Parameter Detail
IUPAC Name 3,6-Dimethylpyrazine-2-thiol
2,5-Dimethyl-3-mercaptopyrazine; 3,6-Dimethyl-
Synonyms _ )
2(1H)-pyrazinethione
CAS Number 5788-49-8
Molecular Formula CeHsN2S
Molecular Weight 140.21 g/mol
Appearance Pale yellow solid or crystalline powder
N Soluble in ethanol, propylene glycol (PG),
Solubility ] ) ) )
triacetin; slightly soluble in water
Sensory Threshold Extremely low (ppb range); high impact

Mechanism of Action & Sensory Profile

The efficacy of 3,6-Dimethylpyrazine-2-thiol lies in its ability to modulate the Maillard reaction
pathway perception.

The Thiol-Pyrazine Synergy

While the pyrazine ring contributes the characteristic "browned" note associated with high-heat
cooking (140°C+), the thiol group introduces a "sulfury" dimension that mimics the breakdown
of cysteine and methionine in muscle tissue.

e At Low Concentration (<50 ppb): Enhances umami perception, adds "boiled chicken" or
"slow-cooked" depth.

e At Medium Concentration (50-500 ppb): Distinct roasted meat, popcorn, and hazelnut skins.

o At High Concentration (>1 ppm): Sulfurous, rubbery, over-roasted coffee notes (off-flavor
risk).

Flavor Interaction Network
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The following diagram illustrates how 3,6-Dimethylpyrazine-2-thiol interacts with other key
flavor components to build a complete savory profile.
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Figure 1: Interaction network showing 3,6-Dimethylpyrazine-2-thiol as a bridge between basic
roasted notes and complex savory sensations.

Application Protocols
Handling & Stock Solution Preparation

Safety Note: This compound is a potent thiol. All handling must occur in a fume hood. Use
nitrile gloves. Stability Warning: Thiols are prone to oxidation, forming disulfides (dimers) which
have significantly different (often weaker) sensory profiles.

Protocol: 1.0% Stock Solution in Propylene Glycol (PG)

e Environment: Purge headspace of all storage containers with Nitrogen (N2) or Argon.

e Weighing: Accurately weigh 0.10 g of 3,6-Dimethylpyrazine-2-thiol into a 20 mL amber
glass vial.

» Solvent Addition: Add 9.90 g of Propylene Glycol (food grade).
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» Dissolution: Vortex for 30 seconds or sonicate for 5 minutes at room temperature until fully

dissolved.

e Storage:

o Transfer to small aliquots (e.g., 2 mL) to minimize headspace.

o Flush with N2 before sealing.

o Store at -20°C. Shelf life: 6 months.

Dosage Guidelines

Due to its low threshold, precise dosing is critical.

L . Recommended Dosage
Application Matrix

Sensory Objective

(ppb)

Enhance "boiled" meaty
Chicken Broth 20 — 50 ppb character; reduce metallic off-

notes.

Add "roasted" depth; bridge
Beef Gravy 100 — 300 ppb ) )

onion/garlic notes.

Mask "beany" notes; mimic
Plant-Based Burger 200 — 600 ppb )

sulfurous meat degradation.

High-impact "roasted/popcorn”
Savory Snacks 500 — 1500 ppb

top note.

Incorporation Workflow: Plant-Based Meat Analogue

This protocol demonstrates how to incorporate the thiol to maximize retention during thermal

processing.
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Stability Strategy
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Figure 2: Optimal incorporation workflow for plant-based matrices. Dissolving the thiol in the fat
phase protects it from early oxidation and water-soluble degradation.

Step-by-Step:

o Lipid Carrier: Dilute the 1% Stock Solution into the fat phase (e.g., coconut oil) of the
formulation rather than the water phase. The hydrophobic environment protects the thiol

group.
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o Late Addition: Add the flavor-fat mixture at the latest possible stage of mixing (just before
forming) to minimize exposure to shear stress and oxygen.

e pH Check: Ensure the matrix pH is slightly acidic to neutral (pH 5.5-7.0). Alkaline conditions
(pH > 8) accelerate thiol oxidation.

Troubleshooting & Optimization

Commoan Issues
Problem Root Cause Corrective Action

Check stock age. Ensure N2
flush. Add antioxidant (e.g.,
0.05% Ascorbic Acid) to the

water phase.

Loss of Impact Oxidation to disulfide

Reduce dosage by 50%. The
"Rubber/Tire" Note Overdosing curve is steep; small changes

have huge effects.

Use high-barrier packaging
Fading over Shelf Life Interaction with packaging (EVOH/Alu-foil). Thiols can

permeate standard PE.

Stability Testing Protocol

To validate the flavor stability in your final product:
o Control: Freshly prepared sample.
o Test: Sample incubated at 40°C for 2 weeks (accelerated aging).

» Sensory Evaluation: Triangle test (ISO 4120:2004) with a trained panel (n=12). Focus on
"meaty intensity" vs. "oxidized/cardboard” notes.

o Chemical Validation: GC-MS/Olfactometry (GC-O) to track the depletion of the thiol peak and
appearance of the disulfide peak.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Regulatory & Safety

Important: 3,6-Dimethylpyrazine-2-thiol is a potent flavor substance.

Regulatory Status: Users must verify the specific regulatory status (FEMA GRAS, EU Flavis,
or local equivalent) for their specific region and application. It is naturally occurring in foods
like dried bonito (Katsuobushi) and fermented soy, which may allow for "Natural Flavor"
labeling depending on the source and isolation method.

Purity: Ensure the material is Food Grade (FCC or equivalent) with >98% purity.

Handling: Material Safety Data Sheet (MSDS/SDS) should be reviewed before use. Avoid
inhalation of dust/vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: 3,6-Dimethylpyrazine-2-thiol in Savory
Flavor Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230316/docs#application-note-3-6-
dimethylpyrazine-2-thiol-in-savory-flavor-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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